Cas no 493038-59-8 (3-(tert-butyl)-5-(chloromethyl)-1H-pyrazole hydrochloride)

• Product Name: 3-(tert-butyl)-5-(chloromethyl)-1H-pyrazole hydrochloride
• CAS No: 493038-59-8
• MF: C₈H₁₃ClN₂?ClH
• CID: 1532979
• Update Time: 2025-05-20

3-(tert-butyl)-5-(chloromethyl)-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(chloromethyl)-5-(1,1-dimethylethyl)-,monohydrochloride
• 3-(tert-butyl)-5-(chloromethyl)-1H-pyrazole hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(tert-butyl)-5-(chloromethyl)-1H-pyrazole hydrochloride

3-(tert-butyl)-5-(chloromethyl)-1H-pyrazole hydrochloride: A Comprehensive Overview

The compound 3-(tert-butyl)-5-(chloromethyl)-1H-pyrazole hydrochloride (CAS No. 493038-59-8) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical and agrochemical industries. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The presence of a tert-butyl group at position 3 and a chloromethyl group at position 5 imparts unique chemical properties, making it a versatile building block for further functionalization.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, especially as they exhibit diverse biological activities such as anti-inflammatory, antifungal, and anticancer properties. The tert-butyl group in this compound contributes to its lipophilicity, enhancing its ability to cross cellular membranes, while the chloromethyl group provides a reactive site for further chemical modifications. These features make 3-(tert-butyl)-5-(chloromethyl)-1H-pyrazole hydrochloride an ideal candidate for exploring novel therapeutic agents.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that the chloromethyl group can undergo nucleophilic substitution reactions, enabling the attachment of various functional groups such as amino acids, sugars, or other bioactive moieties. This versatility allows for the creation of complex molecules with tailored pharmacokinetic profiles.

In addition to its role in drug discovery, 3-(tert-butyl)-5-(chloromethyl)-1H-pyrazole hydrochloride has shown potential in agrochemical applications. Pyrazole derivatives are known for their fungicidal activity, and the substitution pattern in this compound enhances its ability to inhibit fungal growth without adversely affecting plant cells. Recent studies have explored its efficacy against common agricultural pathogens such as *Fusarium* and *Botrytis*, suggesting its potential as a lead compound for developing eco-friendly fungicides.

The synthesis of 3-(tert-butyl)-5-(chloromethyl)-1H-pyrazole hydrochloride involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazole ring via condensation reactions followed by selective substitution at positions 3 and 5. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times, making this compound more accessible for large-scale production.

From an environmental perspective, understanding the fate and behavior of 3-(tert-butyl)-5-(chloromethyl)-1H-pyrazole hydrochloride in different ecosystems is crucial for assessing its safety and sustainability. Recent eco-toxicological studies have indicated that this compound exhibits low toxicity to non-target organisms under controlled conditions. However, further research is needed to evaluate its long-term effects on soil microbiota and aquatic life.

In conclusion, 3-(tert-butyl)-5-(chloromethyl)-1H-pyrazole hydrochloride (CAS No. 493038-59-8) stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in the development of innovative solutions for healthcare and agriculture.